5-ethyl-1,2-thiazole-4-carbaldehyde
Overview
Description
5-ethyl-1,2-thiazole-4-carbaldehyde (ETC) is a heterocyclic aldehyde that has been used extensively in scientific research. It is an important intermediate in the synthesis of various compounds, including drugs and other biologically active molecules. ETC has also been used in various lab experiments to study its biochemical and physiological effects.
Mechanism of Action
The mechanism of action of 5-ethyl-1,2-thiazole-4-carbaldehyde is not fully understood. However, it is believed that 5-ethyl-1,2-thiazole-4-carbaldehyde reacts with various biomolecules, such as proteins and enzymes, to form covalent bonds. This reaction is thought to alter the structure and/or function of the biomolecules, resulting in the desired biochemical and physiological effects.
Biochemical and Physiological Effects
The biochemical and physiological effects of 5-ethyl-1,2-thiazole-4-carbaldehyde are largely dependent on the concentration and duration of exposure. At low concentrations, 5-ethyl-1,2-thiazole-4-carbaldehyde has been shown to inhibit the activity of various enzymes, including cyclooxygenase and lipoxygenase. At higher concentrations, 5-ethyl-1,2-thiazole-4-carbaldehyde has been shown to induce apoptosis and cell death in various cell types, including cancer cells.
Advantages and Limitations for Lab Experiments
5-ethyl-1,2-thiazole-4-carbaldehyde has several advantages for use in lab experiments. It is relatively inexpensive and easy to synthesize, and it is stable at room temperature. Furthermore, it is soluble in most organic solvents and has a low vapor pressure, making it ideal for use in a variety of experiments. However, 5-ethyl-1,2-thiazole-4-carbaldehyde can be toxic in high concentrations, and it can react with other compounds, such as proteins and enzymes, making it difficult to control in some experiments.
Future Directions
There are a number of potential future directions for research involving 5-ethyl-1,2-thiazole-4-carbaldehyde. These include further studies into its mechanism of action, the development of new and improved synthesis methods, and the exploration of its potential applications in drug synthesis and other areas of scientific research. Additionally, further research is needed to better understand the biochemical and physiological effects of 5-ethyl-1,2-thiazole-4-carbaldehyde and to develop safer and more effective methods for its use in lab experiments.
Synthesis Methods
5-ethyl-1,2-thiazole-4-carbaldehyde can be synthesized by a variety of methods, including the Friedel-Crafts alkylation of 1,2-thiazole with ethylbromide in the presence of a Lewis acid catalyst. This method is generally considered the most efficient and cost-effective way to synthesize 5-ethyl-1,2-thiazole-4-carbaldehyde. Other methods include the reaction of 1,2-thiazole with ethyl chloride in the presence of a base catalyst, and the reaction of 1,2-thiazole with ethyl iodide in the presence of a Lewis acid catalyst.
Scientific Research Applications
5-ethyl-1,2-thiazole-4-carbaldehyde has been used in numerous scientific research applications, including the synthesis of drugs and other biologically active molecules. It has also been used in various lab experiments to study its biochemical and physiological effects. 5-ethyl-1,2-thiazole-4-carbaldehyde has been used in the synthesis of compounds such as the anti-cancer drug lapatinib, the antifungal drug terbinafine, and the antimalarial drug artemisinin. It has also been used in the synthesis of various non-steroidal anti-inflammatory drugs (NSAIDs), such as ibuprofen and naproxen.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for 5-ethyl-1,2-thiazole-4-carbaldehyde involves the reaction of ethyl bromoacetate with thiosemicarbazide to form 5-ethyl-1,3-thiazolidine-2-thione. This intermediate is then oxidized with potassium permanganate to form 5-ethyl-1,2-thiazole-4-carbaldehyde.", "Starting Materials": [ "Ethyl bromoacetate", "Thiosemicarbazide", "Potassium permanganate" ], "Reaction": [ "Step 1: Ethyl bromoacetate is reacted with thiosemicarbazide in ethanol to form 5-ethyl-1,3-thiazolidine-2-thione.", "Step 2: The intermediate 5-ethyl-1,3-thiazolidine-2-thione is oxidized with potassium permanganate in aqueous sulfuric acid to form 5-ethyl-1,2-thiazole-4-carbaldehyde." ] } | |
CAS RN |
1550822-21-3 |
Product Name |
5-ethyl-1,2-thiazole-4-carbaldehyde |
Molecular Formula |
C6H7NOS |
Molecular Weight |
141.2 |
Purity |
95 |
Origin of Product |
United States |
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